Cas no 88319-37-3 (2-Cyano-4,4-dimethyl-pent-2-enoic acid)

2-Cyano-4,4-dimethyl-pent-2-enoic acid structure
88319-37-3 structure
Product Name:2-Cyano-4,4-dimethyl-pent-2-enoic acid
CAS No:88319-37-3
MF:C8H11NO2
MW:153.178442239761
CID:637450
Update Time:2024-10-26

2-Cyano-4,4-dimethyl-pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 2-cyano-4,4-dimethyl-
    • 2-Cyano-4,4-dimethyl-pent-2-enoic acid
    • 2-cyano-4,4-dimethylpent-2-enoic acid
    • 2-Cyano-4,4-dimethyl-2-pentenoic acid (ACI)
    • Inchi: 1S/C8H11NO2/c1-8(2,3)4-6(5-9)7(10)11/h4H,1-3H3,(H,10,11)
    • InChI Key: NJCRQFJRXAZYEJ-UHFFFAOYSA-N
    • SMILES: N#CC(C(O)=O)=CC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Topological Polar Surface Area: 61.1

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2-Cyano-4,4-dimethyl-pent-2-enoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88319-37-3)2-Cyano-4,4-dimethyl-pent-2-enoic acid
Order Number:A1229725
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:45
Price ($):185/498
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:88319-37-3)2-Cyano-4,4-dimethyl-pent-2-enoic acid
A1229725
Purity:99%/99%
Quantity:250mg/1g
Price ($):185/498
Email